Cas no 863015-17-2 (L-Asparagine, glycyl-L-prolyl-L-isoleucyl-L-prolyl-)

• Product Name: L-Asparagine, glycyl-L-prolyl-L-isoleucyl-L-prolyl-
• CAS No: 863015-17-2
• MF: C₂₂H₃₆N₆O₇
• MW: 496.557245254517
• CID: 582714
• PubChem ID: 16036246
• Update Time: 2025-04-19

L-Asparagine, glycyl-L-prolyl-L-isoleucyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, glycyl-L-prolyl-L-isoleucyl-L-prolyl-
• (2S)-4-amino-2-[[(2S)-1-[(2S,3S)-2-[[(2S)-1-(2-aminoacetyl)pyrrolidine-2-carbonyl]amino]-3-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-4-oxobutanoic acid
• DTXSID50581197
• Glycyl-L-prolyl-L-isoleucyl-L-prolyl-L-asparagine
• 863015-17-2

• Inchi： 1S/C22H36N6O7/c1-3-12(2)18(26-20(32)14-6-4-8-27(14)17(30)11-23)21(33)28-9-5-7-15(28)19(31)25-13(22(34)35)10-16(24)29/h12-15,18H,3-11,23H2,1-2H3,(H2,24,29)(H,25,31)(H,26,32)(H,34,35)/t12-,13-,14-,15-,18-/m0/s1
• InChI Key： ALOMHUZGRGVVRN-PQKJENKHSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@@H]1CCCN1C(CN)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC(N)=O)=O

Computed Properties

• Exact Mass: 496.26454751g/mol
• Monoisotopic Mass: 496.26454751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 205Ų